1. Home
  2. Product
  3. Main Products
  4. H-ASP-ASP-ASP-OH
H-ASP-ASP-ASP-OH H-ASP-ASP-ASP-OH
Brand Name: Vulcanchem
CAS No.: 107208-63-9
VCID: VC0034937
InChI: InChI=1S/C12H17N3O10/c13-4(1-7(16)17)10(22)14-5(2-8(18)19)11(23)15-6(12(24)25)3-9(20)21/h4-6H,1-3,13H2,(H,14,22)(H,15,23)(H,16,17)(H,18,19)(H,20,21)(H,24,25)/t4-,5-,6-/m0/s1
SMILES: C(C(C(=O)NC(CC(=O)O)C(=O)NC(CC(=O)O)C(=O)O)N)C(=O)O
Molecular Formula: C12H17N3O10
Molecular Weight: 363.279

H-ASP-ASP-ASP-OH

CAS No.: 107208-63-9

Main Products

VCID: VC0034937

Molecular Formula: C12H17N3O10

Molecular Weight: 363.279

H-ASP-ASP-ASP-OH - 107208-63-9

CAS No. 107208-63-9
Product Name H-ASP-ASP-ASP-OH
Molecular Formula C12H17N3O10
Molecular Weight 363.279
IUPAC Name (2S)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]butanedioic acid
Standard InChI InChI=1S/C12H17N3O10/c13-4(1-7(16)17)10(22)14-5(2-8(18)19)11(23)15-6(12(24)25)3-9(20)21/h4-6H,1-3,13H2,(H,14,22)(H,15,23)(H,16,17)(H,18,19)(H,20,21)(H,24,25)/t4-,5-,6-/m0/s1
Standard InChIKey VPSHHQXIWLGVDD-ZLUOBGJFSA-N
SMILES C(C(C(=O)NC(CC(=O)O)C(=O)NC(CC(=O)O)C(=O)O)N)C(=O)O
PubChem Compound 44271674
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19